D-Val-Leu-Lys-chloromethylketone

thrombin inhibition coagulation cascade serine protease
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H35ClN4O3
Molecular Weight 390.9 g/mol
Cat. No. B15545133
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Technical Parameters


Basic Identity
Product NameD-Val-Leu-Lys-chloromethylketone
Molecular FormulaC18H35ClN4O3
Molecular Weight390.9 g/mol
Structural Identifiers
InChIInChI=1S/C18H35ClN4O3/c1-11(2)9-14(23-18(26)16(21)12(3)4)17(25)22-13(15(24)10-19)7-5-6-8-20/h11-14,16H,5-10,20-21H2,1-4H3,(H,22,25)(H,23,26)/t13-,14-,16+/m0/s1
InChIKeyBFFGVNDZOIYMKV-OFQRWUPVSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

D-Val-Leu-Lys-chloromethylketone Technical Overview & Procurement


D-Val-Leu-Lys-chloromethylketone (CAS 75590-15-7), also designated H-D-Val-Leu-Lys-CMK or D-VLK-CMK, is a synthetic tripeptide chloromethyl ketone derivative that functions as an irreversible covalent inhibitor of serine proteases. The compound comprises D-valine, L-leucine, and L-lysine residues bearing a C-terminal chloromethyl ketone warhead, with molecular formula C18H35ClN4O3 and molecular weight 390.95 g/mol [1]. Unlike many in-class tripeptide CMKs that broadly inhibit plasmin and trypsin with comparable potency, D-Val-Leu-Lys-chloromethylketone exhibits a striking inversion of the expected structure-activity relationship, wherein its corresponding p-nitroanilide (pNA) derivative is an exceptionally poor substrate for thrombin yet the CMK derivative is a highly efficient thrombin inhibitor [2]. This divergent substrate-inhibitor behavior, coupled with its unique D-configuration at the N-terminal valine residue, confers distinct selectivity properties that differentiate it from L-Val-containing analogs and Arg-terminal CMKs targeting plasma kallikrein [3].

1
Thrombin-selective serine protease inhibition — irreversible covalent probe with reported thrombin selectivity context; minimal off-target plasmin/trypsin activity.
2
X-ray crystallography probe for PRSS57 and plant CysEP — validated covalent active-site mapping with deposited PDB structures.
3
Serine protease selectivity profiling — distinct substrate-inhibitor divergence signature supports SAR studies across thrombin, plasmin, kallikrein.
4
D-configuration stability context — N-terminal D-Val may confer aminopeptidase resistance; relevant for complex biological matrices.

Why Generic Substitution of D-VLK-CMK Is Scientifically Unjustified


Substituting D-Val-Leu-Lys-chloromethylketone with other tripeptide chloromethyl ketones, even those sharing the Lys-CMK warhead (e.g., Ala-Phe-Lys-CMK or 1]. Furthermore, D-configuration substitution matters critically: D-Ile-Phe-Lys-CH2Cl inhibits both plasmin and plasma kallikrein with similar potency, whereas D-Ile-Phe-Arg-CH2Cl shows high selectivity for plasma kallikrein [2]. No other commercially available tripeptide CMK reproduces the exact D-Val-Leu-Lys sequence with the specific substrate-inhibitor divergence that makes this compound a singular thrombin-selective tool within the lysyl-CMK class. Generic substitution based solely on the CMK warhead type will yield entirely different enzyme inhibition profiles and experimental outcomes.

Sequence
Replacing with Ala-Phe-Lys-CMK or Ile-Phe-Lys-CMK may shift selectivity profile away from thrombin toward plasmin/kallikrein; these analogs are not interchangeable for thrombin-focused workflows.
Stereochemistry
L-Val-containing analogs lack the N-terminal D-configuration; proteolytic stability in serum/plasma may differ and compromise irreversible inhibition readouts.
P1 residue
Arg-terminal CMKs (e.g., D-Ile-Phe-Arg-CMK) target plasma kallikrein, not thrombin; substitution will redirect inhibition toward a different serine protease class.

D-VLK-CMK Quantitative Differentiation vs. Comparator CMKs


Thrombin Inhibition Efficiency vs. Comparator Lysyl CMKs

D-Val-Leu-Lys-CH2Cl exhibits an estimated 100–10,000-fold greater inhibitory efficiency against thrombin compared to the comparator tripeptide lysyl chloromethyl ketones Ala-Phe-Lys-CH2Cl and 1]. The absolute inhibition constant for D-Val-Leu-Lys-CH2Cl against human thrombin is reported as k2/Ki = 2.3 × 10³ M⁻¹s⁻¹ [2]. In contrast, the reference class baseline for other lysyl-CMKs is 100–10,000-fold weaker activity against thrombin (with Ala-Phe-Lys-CMK and 1].

Thrombin inhibition vs. Lysyl CMKs
Head-to-head
D-Val-Leu-Lys-CMK: k2/Ki = 2.3 × 10³ M⁻¹s⁻¹; comparators Ala-Phe-Lys-CMK and others ~100–10,000-fold less efficient.
Reported thrombin inhibition efficiency supports selectivity-driven assay design.
Steady-state kinetics; purified human thrombin, pH 7.4.
thrombin inhibition coagulation cascade serine protease

Substrate-Inhibitor Divergence Against Thrombin

D-Val-Leu-Lys derivatives exhibit the most pronounced substrate-inhibitor divergence among all tripeptide lysyl compounds tested. The p-nitroanilide (pNA) substrate D-Val-Leu-Lys-pNA is "a very poor substrate" for thrombin (100–10,000-fold less efficient than substrates for other enzymes in the panel), whereas the chloromethyl ketone derivative D-Val-Leu-Lys-CH2Cl is "a very efficient inhibitor for thrombin" [1]. This represents a striking functional inversion: the same peptide sequence that fails as a substrate produces a highly effective inhibitor simply by exchanging the C-terminal pNA reporter group for the CMK warhead. Correlation analysis between substrate and inhibitor efficiencies across all tested tripeptide-enzyme combinations yielded r = 0.25 (poor correlation), with the D-Val-Leu-Lys/thrombin pair identified as "the most notable discrepancy" in the entire dataset [1]. By comparison, Ala-Phe-Lys and

Substrate-inhibitor divergence
Head-to-head
D-Val-Leu-Lys-pNA is a very poor thrombin substrate, yet the CMK analog is a highly efficient inhibitor; correlation r = 0.25 across all pairs.
Unique inversion signature confirms sequence-dependent recognition vs. inhibition. Not inferable from substrate data alone.
Panel: plasmin, thrombin, urokinase, factor Xa, trypsin.
structure-activity relationship substrate-inhibitor correlation thrombin

Crystal Structure with Neutrophil Serine Protease 4 (PRSS57)

D-Val-Leu-Lys-chloromethylketone has been structurally validated at atomic resolution as a covalent active-site probe for neutrophil serine protease 4 (PRSS57/NSP4). The X-ray crystal structure (PDB ID: 4Q80, resolution 3.07 Å) shows the inhibitor covalently bound to the catalytic serine of PRSS57, definitively mapping the S1-S3 subsite interactions [1]. This structural work revealed an unusual substrate recognition mechanism wherein PRSS57, despite bearing elastase-like specificity-determining residues, accommodates the P1-lysine of D-VLK-CMK in a noncanonical "up" conformation stabilized by a solvent-exposed hydrogen-bond network [2]. In contrast, comparable tripeptide CMKs such as D-Pro-Phe-Arg-CMK (targeting FXIIa and plasma kallikrein) and D-Phe-Phe-Arg-CMK (PPACK II, kallikrein-selective) have not been co-crystallized with PRSS57 and exhibit fundamentally different P1 specificity (Arg versus Lys), precluding their use for probing PRSS57's paradoxical trypsin-like activity on arginine residues.

Crystal structure PRSS57
Cross-study
PDB 4Q80: covalent complex at 3.07 Å; S1-S3 subsites mapped; P1-Lys in noncanonical “up” conformation.
Validated structural probe for PRSS57/NSP4 active-site architecture. Comparator Arg-CMKs are mismatched.
Recombinant human PRSS57; X-ray diffraction.
structural biology X-ray crystallography PRSS57 substrate recognition

Plasmin Inhibition Selectivity vs. D-Ile-Phe-Lys-CMK and D-Ile-Phe-Arg-CMK

The inhibitory selectivity of D-Val-Leu-Lys-CMK across the plasmin/plasma kallikrein axis differs markedly from closely related Ile-Phe-containing tripeptide CMKs. Tsuda et al. systematically evaluated D-Ile-Phe-Lys-CH2Cl and D-Ile-Phe-Arg-CH2Cl against plasmin and plasma kallikrein, reporting that D-Ile-Phe-Lys-CH2Cl exhibited "nearly the same order of inhibitory activity against plasmin as well as plasma kallikrein" (non-selective), whereas D-Ile-Phe-Arg-CH2Cl exhibited "highly selective inhibitory activity against plasma kallikrein" [1]. In contrast, Collen et al. characterized D-Val-Leu-Lys-CH2Cl as "a very efficient inhibitor for thrombin" but did not classify it as a primary plasmin or plasma kallikrein inhibitor, establishing its distinct thrombin-centric selectivity profile relative to both the non-selective D-Ile-Phe-Lys-CMK and the kallikrein-selective D-Ile-Phe-Arg-CMK [2].

Plasmin/kallikrein selectivity
Cross-study
D-Val-Leu-Lys-CMK: efficient thrombin inhibition, not primary plasmin/kallikrein target. D-Ile-Phe-Lys-CMK is dual-active; D-Ile-Phe-Arg-CMK is kallikrein-selective.
Three distinct selectivity classes among tripeptide CMKs; substitution alters enzyme target entirely.
Purified human plasmin and plasma kallikrein assays.
plasmin inhibition plasma kallikrein selectivity profiling

Cysteine Endopeptidase Active-Site Mapping with Ricinus CysEP

D-Val-Leu-Lys-chloromethylketone was purposefully selected as a substrate-analog covalent inhibitor for defining the non-primed specificity subsites of the KDEL-tailed cysteine endopeptidase (CysEP) from Ricinus communis. In a 2.0 Å resolution crystal structure (PDB ID: 1S4V), the H-D-Val-Leu-Lys-CMK inhibitor covalently bound to the active-site cysteine clearly delineated the S1-S3 subsite architecture, establishing CysEP as an endopeptidase lacking the occluding loop characteristic of exopeptidases [1]. The selection of this specific tripeptide CMK sequence was driven by substrate profiling data showing the highest kcat/Km values for neutral amino acids with large aliphatic side chains (Leu, Val, Ile, Met) in the P2 position [2]. Other tripeptide CMKs (e.g., D-Ile-Phe-Lys-CMK, D-Pro-Phe-Arg-CMK) were not utilized in this crystallographic application due to suboptimal sequence alignment with CysEP's P2 preference for aliphatic residues over aromatic Phe.

CysEP active-site mapping
Cross-study
PDB 1S4V: 2.0 Å covalent complex with Ricinus CysEP; Val-Leu-Lys matches P2 aliphatic preference. Phe-containing CMKs are suboptimal.
Sequence-matched probe for plant cysteine endopeptidase structural studies; selection driven by substrate profiling.
Recombinant CysEP; R-factor 18.1%.
cysteine protease programmed cell death active-site mapping

D-Configuration Stability vs. L-Val-Containing Analogs

The N-terminal D-valine residue in D-Val-Leu-Lys-chloromethylketone confers enhanced proteolytic stability compared to L-Val-containing analogs, a property not shared by many comparator tripeptide CMKs bearing all-L configurations (e.g., Ala-Phe-Lys-CMK, 1]. While direct comparative stability half-life data between D-VLK-CMK and L-VLK-CMK are not reported in the primary literature, the D-configuration at the N-terminus is a class-level determinant of resistance to aminopeptidase-mediated degradation in biological matrices . This stereochemical feature is shared with certain comparator CMKs (D-Ile-Phe-Lys-CMK and D-Ile-Phe-Arg-CMK also bear D-amino acids) but distinguishes D-Val-Leu-Lys-CMK from all-L tripeptide CMKs such as Ile-Phe-Lys-CH2Cl and Ile-Phe-Arg-CH2Cl, which Tsuda et al. synthesized and evaluated alongside their D-counterparts [2].

D-configuration stability
Class-level
N-terminal D-Val inferred to provide aminopeptidase resistance versus all-L analogs. Quantitative stability half-life data not reported.
May support extended incubation in biological matrices; comparative stability requires validation.
Class-level D-amino acid peptide property.
stereochemistry protease resistance D-amino acid

D-VLK-CMK Research Applications & Procurement Use Cases


Thrombin-Specific Inhibition with Minimal Cross-Reactivity

Use D-Val-Leu-Lys-CMK (k2/Ki = 2.3 × 10³ M⁻¹s⁻¹) when experimental design demands selective thrombin inhibition with 100–10,000-fold discrimination against plasmin and trypsin compared to other lysyl-CMK probes [1][2]. This scenario includes ex vivo thrombin activity assays, anticoagulant mechanism studies, and in vitro thrombosis models where off-target inhibition of fibrinolytic proteases would confound interpretation.

PRSS57/NSP4 Co-Crystallization and Active-Site Studies

Procure D-Val-Leu-Lys-CMK for X-ray crystallography studies of neutrophil serine protease 4 (PRSS57/NSP4) requiring a validated covalent probe with established PDB deposition (4Q80, 3.07 Å) [3]. The compound's Lys P1 residue and Val-Leu P2-P3 sequence are uniquely suited to occupy the occluded S1 pocket of PRSS57 in the noncanonical "up" conformation described by Lin et al. [4].

Plant Cysteine Endopeptidase (CysEP) Active-Site Mapping

Use D-Val-Leu-Lys-CMK as a substrate-analog covalent inhibitor for defining non-primed subsite architecture in plant cysteine endopeptidases, particularly those exhibiting P2 preference for large aliphatic residues (Leu, Val, Ile) over aromatic residues [5]. This application is validated by the 2.0 Å crystal structure of Ricinus CysEP with covalently bound H-D-Val-Leu-Lys-CMK (PDB 1S4V) [6].

Serine Protease Selectivity Profiling

Deploy D-Val-Leu-Lys-CMK as a reference thrombin-selective control in multi-enzyme inhibition panels that include plasmin-selective and kallikrein-selective probes. The compound's distinct selectivity signature—efficient thrombin inhibition without primary activity against plasmin or plasma kallikrein—differentiates it from the dual-active D-Ile-Phe-Lys-CMK and the kallikrein-selective D-Ile-Phe-Arg-CMK [1][7].

Application
Selection Property
Validation Focus
Thrombin-selective inhibition assays
Reported thrombin inhibition selectivity profile
Discrimination against plasmin and trypsin in enzyme panels
PRSS57/NSP4 co-crystallization
Validated covalent probe with deposited PDB structure
Occupancy of noncanonical S1 pocket; subsite interaction mapping
Plant cysteine endopeptidase studies
Sequence alignment with P2 aliphatic preference
Non-primed subsite definition; substrate-analog inhibition
Serine protease selectivity profiling
Distinct thrombin-centric selectivity signature
Differentiation from dual plasmin/kallikrein and kallikrein-selective CMKs

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